Cas no 28740-91-2 (1,10-diazatricyclo6.4.1.0,4,13trideca-4,6,8(13)-triene)

1,10-diazatricyclo6.4.1.0,4,13trideca-4,6,8(13)-triene structure
28740-91-2 structure
Product Name:1,10-diazatricyclo6.4.1.0,4,13trideca-4,6,8(13)-triene
CAS No:28740-91-2
MF:C11H14N2
MW:174.242262363434
CID:276228
PubChem ID:206823
Update Time:2025-09-23

1,10-diazatricyclo6.4.1.0,4,13trideca-4,6,8(13)-triene Chemical and Physical Properties

Names and Identifiers

    • Pyrrolo[3,2,1-jk][1,4]benzodiazepine,1,2,3,4,6,7-hexahydro-
    • 1,2,3,4,6,7-hexahydro-[1,4]diazepino[6,7,1-hi]indole
    • 1,10-diazatricyclo6.4.1.0,4,13trideca-4,6,8(13)-triene
    • 1,10-Diazatricyclo[6.4.1.0,4,13]trideca-4,6,8(13)-triene
    • 28740-91-2
    • 5-23-07-00028 (Beilstein Handbook Reference)
    • AKOS026743393
    • Pyrrolo(3,2,1-jk)(1,4)benzodiazepine, 1,2,3,4,6,7-hexahydro-
    • BDBM50541164
    • DTXSID20182913
    • BRN 0958366
    • 1,2,3,4,6,7-Hexahydropyrrolo(3,2,1-jk)(1,4)benzodiazepine
    • CHEMBL4645583
    • EN300-190367
    • Inchi: 1S/C11H14N2/c1-2-9-4-6-13-7-5-12-8-10(3-1)11(9)13/h1-3,12H,4-8H2
    • InChI Key: IGSAMATUDUKFPS-UHFFFAOYSA-N
    • SMILES: N12CCNCC3=CC=CC(CC1)=C23

Computed Properties

  • Exact Mass: 174.11582
  • Monoisotopic Mass: 174.115698455g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 15.3Ų

Experimental Properties

  • PSA: 16.96

1,10-diazatricyclo6.4.1.0,4,13trideca-4,6,8(13)-triene Pricemore >>

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